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Compound of Interest

Compound Name: Alk5-IN-30

Cat. No.: B15141222 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Alk5-IN-30 was publicly available at the

time of this document's creation. The following guidance is based on the safety profiles of

structurally similar ALK5 inhibitors. Researchers, scientists, and drug development

professionals must consult the official SDS provided by the supplier before handling Alk5-IN-
30. The information provided herein is for general guidance and informational purposes only.

This guide provides essential, immediate safety and logistical information for the handling of

Alk5-IN-30, a potent inhibitor of the TGF-β type I receptor kinase (ALK5). Adherence to these

procedures is critical to ensure personal safety and maintain a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure safety when handling Alk5-IN-
30. The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use. Change

gloves immediately if

contaminated.

Eyes
Safety glasses with side

shields or goggles

Must meet ANSI Z87.1

standards. Goggles are

required when there is a

splash hazard.

Body Laboratory coat

A fully buttoned, long-sleeved

laboratory coat is required to

protect skin and personal

clothing.

Respiratory
Use in a well-ventilated area or

with local exhaust ventilation

A certified fume hood is

recommended for all handling

of powdered or volatile forms

of the compound.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Alk5-IN-30 and to prevent

accidental exposure.
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Aspect Procedure

Receiving
Inspect the container for any damage or leaks

upon arrival.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials.

Handling

Avoid inhalation of dust and contact with skin

and eyes. Use only in a chemical fume hood. Do

not eat, drink, or smoke in areas where the

chemical is handled. Wash hands thoroughly

after handling.

Spills

In case of a spill, wear appropriate PPE, absorb

the spill with inert material (e.g., sand,

vermiculite), and collect it in a sealed container

for disposal. Ventilate the area of the spill.

Disposal Plan
Dispose of Alk5-IN-30 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Type Disposal Procedure

Unused Alk5-IN-30

Dispose of as hazardous chemical waste

through a licensed waste disposal company. Do

not dispose of down the drain.

Contaminated Materials

Any materials that have come into contact with

Alk5-IN-30 (e.g., gloves, paper towels, pipette

tips) should be collected in a sealed, labeled

hazardous waste container for proper disposal.
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TGF-β Signaling Pathway and Mechanism of Alk5-
IN-30
Alk5-IN-30 is an inhibitor of the TGF-β type I receptor, also known as Activin Receptor-Like

Kinase 5 (ALK5). The transforming growth factor-beta (TGF-β) signaling pathway is crucial in

regulating many cellular processes.[1] The binding of a TGF-β ligand to its type II receptor

leads to the recruitment and phosphorylation of a type I receptor, such as ALK5.[2] The

activated type I receptor then phosphorylates receptor-regulated SMADs (R-SMADs).[1][2]

These phosphorylated R-SMADs form a complex with a common-mediator SMAD (co-SMAD),

which then translocates to the nucleus to regulate target gene expression.[1][2] ALK5 inhibitors,

like Alk5-IN-30, block the kinase activity of ALK5, thereby preventing the phosphorylation of R-

SMADs and inhibiting the downstream signaling cascade.[2]
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Caption: TGF-β signaling pathway with the inhibitory action of Alk5-IN-30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Alk5-IN-30]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-alk5-in-30]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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